4-iodobenzenesulfonic Acid

• IUPAC Name: 4-iodobenzenesulfonic acid
• InChI: InChI=1S/C6H5IO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10)
• InChI Key: UBRJOJKCAVYQSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)O)I
• Molecular Formula: C6H5IO3S
• Molecular Weight: 284.07 g/mol

Description

4-iodobenzenesulfonic Acid is a useful research compound. Its molecular formula is C6H5IO3S and its molecular weight is 284.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

Oxidation of Alcohols

4-Iodobenzenesulfonic acid is known for its role in the oxidation of alcohols. It catalyzes various oxidation reactions, including the oxidation of alcohols to carbonyl compounds like aldehydes, carboxylic acids, and ketones under non-aqueous conditions. This has been a significant advancement in synthetic organic chemistry due to its mild and selective oxidizing properties (Uyanik & Ishihara, 2009).

Preparation of Potassium 4‐Iodylbenzenesulfonate

Another application involves the preparation of potassium 4-iodylbenzenesulfonate from 4-iodobenzenesulfonic acid. This compound is a thermally stable and water-soluble hypervalent iodine-based oxidant, particularly useful as a reagent for oxidative iodination of aromatic substrates (Yusubov et al., 2012).

Crystal Structure Analysis

In crystallography, 4-iodobenzenesulfonic acid's structure has been analyzed to understand intermolecular hydrogen bonds, which is crucial in the field of materials science and molecular chemistry (Liu et al., 2008).

Preparation of Oxidizing Reagents

4-Iodobenzenesulfonic acid is also utilized in preparing other important oxidizing reagents. For example, 2-Iodoxybenzenesulfonic acid, an important oxidizing agent, can be prepared from 4-iodobenzenesulfonic acid. This has implications for diverse applications in organic synthesis (Koposov et al., 2006).

Synthesis of Diiododiphenyl Sulphone

The compound has also been used in the synthesis of 4,4'-diiododiphenyl sulphone, a process involving iodobenzene and chlorosulfonic acid. This synthesis is significant for producing materials with specific properties and applications (Hong-jun, 2008).

Applications in Halogenation

It serves as a synthetic precursor for halogenation processes. This is particularly relevant in the synthesis of various complex organic compounds where specific halogenation is required (Bovonsombat & Mcnelis, 1993).

Electrocatalytic Fluorination

4-Iodobenzenesulfonic acid has been used in the electrochemical fluorination of organosulfur compounds. This demonstrates its potential in electrochemical applications, particularly in the synthesis of fluorinated organic compounds (Sawamura et al., 2010).

Selective Oxidation of Alcohols

The compound has been employed as a catalyst for the selective oxidation of alcohols to various carbonyl compounds, showcasing its versatility in organic synthesis (Uyanik et al., 2009).